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Compound of Interest

Compound Name: 2-Methyl-2-butene

Cat. No.: B146552 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-2-butene
For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for 2-Methyl-2-butene,

ensuring the protection of researchers and the integrity of experimental work. Adherence to

these procedures is mandatory for maintaining a safe laboratory environment.

I. Chemical Safety and Hazard Information
2-Methyl-2-butene is a highly flammable liquid and vapor that poses several health risks.[1][2]

[3] It is harmful if swallowed and may be fatal if it enters the airways.[1][4] It causes skin

irritation and may cause drowsiness or dizziness.[1][4] Furthermore, it is suspected of causing

genetic defects and cancer.[1][4]

Table 1: Quantitative Data for 2-Methyl-2-butene

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b146552?utm_src=pdf-interest
https://www.benchchem.com/product/b146552?utm_src=pdf-body
https://www.benchchem.com/product/b146552?utm_src=pdf-body
https://www.chempoint.com/products/download?grade=2590&type=sds
https://cameochemicals.noaa.gov/chemical/1092
https://www.cpachem.com/msds?num=SB15731&dnl=sd_-_2-Methyl-2-butene_CAS_513-35-9_EC_208-156-3_%28SB15731%29_%28EU%29.pdf
https://www.chempoint.com/products/download?grade=2590&type=sds
https://www.chemicalbook.com/msds/2-methyl-2-butene.pdf
https://www.chempoint.com/products/download?grade=2590&type=sds
https://www.chemicalbook.com/msds/2-methyl-2-butene.pdf
https://www.chempoint.com/products/download?grade=2590&type=sds
https://www.chemicalbook.com/msds/2-methyl-2-butene.pdf
https://www.benchchem.com/product/b146552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 513-35-9 [3]

Molecular Formula C5H10 [1]

Boiling Point 38 °C [5]

Flash Point -45 °C [6]

Density 0.662 g/cm³ at 20 °C [3]

Vapor Pressure 509 hPa at 20 °C [5]

Ignition Temperature 290 °C [5]

II. Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is essential to minimize exposure and

ensure personal safety.

Table 2: Required Personal Protective Equipment (PPE)

Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety Goggles with Side

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[7]

Skin/Hands Chemical-Resistant Gloves

The glove material must be

impermeable and resistant to

the product.[3]

Flame-Resistant & Impervious

Clothing

To protect against fire hazards

and chemical splashes.[7]

Respiratory Full-Face Respirator

Required if exposure limits are

exceeded or if irritation is

experienced.[7] Use a properly

fitted, air-purifying or air-fed

respirator.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cpachem.com/msds?num=SB15731&dnl=sd_-_2-Methyl-2-butene_CAS_513-35-9_EC_208-156-3_%28SB15731%29_%28EU%29.pdf
https://www.chempoint.com/products/download?grade=2590&type=sds
https://www.draeger.com/en_sea/Substances/994
https://www.cpchem.com/sites/default/files/2020-05/PSS_2M2B_FINAL.pdf
https://www.cpachem.com/msds?num=SB15731&dnl=sd_-_2-Methyl-2-butene_CAS_513-35-9_EC_208-156-3_%28SB15731%29_%28EU%29.pdf
https://www.draeger.com/en_sea/Substances/994
https://www.draeger.com/en_sea/Substances/994
https://www.echemi.com/sds/2-methyl-2-butene-pid_Seven43231.html
https://www.cpachem.com/msds?num=SB15731&dnl=sd_-_2-Methyl-2-butene_CAS_513-35-9_EC_208-156-3_%28SB15731%29_%28EU%29.pdf
https://www.echemi.com/sds/2-methyl-2-butene-pid_Seven43231.html
https://www.echemi.com/sds/2-methyl-2-butene-pid_Seven43231.html
https://www.airgas.com/msds/001167.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III. Safe Handling and Operational Protocol
A. Preparation and Handling

Ventilation: Always handle 2-Methyl-2-butene in a well-ventilated area or under a chemical

fume hood.[7][9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[7] Smoking is strictly prohibited in the handling area.[1]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[3][7] All

equipment used when handling the product must be grounded to prevent static discharge.[2]

Use only non-sparking tools.[2][7]

Personal Hygiene: Wash hands thoroughly after handling.[7][8] Do not eat, drink, or smoke

when using this product.[1][7]

B. Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7]

Incompatibilities: Store away from strong oxidizing agents.[2][7]

C. Accidental Release Measures

Evacuation: Evacuate personnel to a safe area.

Ignition Sources: Remove all sources of ignition.[7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[7]

Clean-up: Absorb the spillage with non-combustible absorbent material (e.g., sand, earth,

diatomaceous earth) and place it in a container for disposal according to local regulations.[1]

[2]

IV. First Aid Measures
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Table 3: First Aid Procedures for 2-Methyl-2-butene Exposure

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected areas with plenty of water.[1]

[7] If skin irritation occurs, get medical help.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] Seek immediate medical

attention from an ophthalmologist.[4]

Ingestion

Do NOT induce vomiting.[1][7] Get emergency

medical help immediately.[7] If swallowed,

immediately call a POISON CENTER or doctor.

[1][4]

V. Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][7] Do not dispose of together with household

garbage, and do not allow the product to reach the sewage system.[3]

VI. Workflow Diagram
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Start: Assess Risks

1. Don Appropriate PPE
- Safety Goggles

- Resistant Gloves
- Flame-Resistant Clothing

- Respirator (if needed)

2. Safe Handling
- Use in Fume Hood
- Ground Equipment
- No Ignition Sources

3. Proper Storage
- Tightly Closed Container

- Cool, Well-Ventilated Area

Spill or Exposure Event

If spill/exposure occurs

4. Waste Disposal
- Collect in Labeled Container
- Dispose via Approved Facility

Provide Immediate First Aid
(See Table 3)

Exposure

Execute Spill Response
- Evacuate & Ventilate

- Remove Ignition Sources
- Contain & Absorb

Spill

Resume work if safe

Collect waste

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-Methyl-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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